Cas no 4552-43-6 (4-Chloroquinoline-2-carbonitrile)

• Product Name: 4-Chloroquinoline-2-carbonitrile
• CAS No: 4552-43-6
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• CID: 325580
• PubChem ID: 12243318
• Update Time: 2025-06-07

4-Chloroquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloroquinoline-2-carbonitrile
• 2-Quinolinecarbonitrile,4-chloro-
• 4-CHLORO-2-CYANOQUINOLINE
• 2-Cyano-4-chlor-chinolin
• 2-Quinolinecarbonitrile,4-chloro
• 4-Chlor-2-cyano-chinolin
• 4-Chlorchinaldinsaeurenitril
• 4-Chlor-chinolin-2-carbonitril
• 4-chloro-quinoline-2-carbonitrile
• A872370
• D87760
• Z1171222175
• DTXSID40482068
• 4552-43-6
• CS-0136563
• 2-Quinolinecarbonitrile, 4-chloro-
• AKOS006282362
• SB68179
• EN300-74962
• FT-0710234
• SCHEMBL17165889
• DB-081640

• Inchi： 1S/C10H5ClN2/c11-9-5-7(6-12)13-10-4-2-1-3-8(9)10/h1-5H
• InChI Key： ZTVAHLPRNFKXBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 188.01400
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 320.4±22.0 °C at 760 mmHg
• Flash Point: 147.6±22.3 °C
• Refractive Index: 1.666
• PSA: 36.68000
• LogP: 2.75988
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Chloroquinoline-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)